Cas no 2117949-74-1 (Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro-)

• Product Name: Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro-
• CAS No: 2117949-74-1
• MF: C₁₄H₁₂F₂OS
• MW: 266.306289672852
• CID: 6788528
• Update Time: 2026-03-12

Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro-

• Inchi： 1S/C14H12F2OS/c15-13-5-1-11(2-6-13)9-18(17)10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
• InChI Key： QPNVSBRWXMKQJE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)F)S(=O)CC1C=CC(=CC=1)F

Experimental Properties

• Density: 1.325±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 452.4±40.0 °C(predicted)

Additional information on Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro-

Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro-

The compound with CAS No 2117949-74-1, commonly referred to as Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro-, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfinyl group bridging two benzene rings, each substituted with a fluoro group at the para position. The sulfinyl group introduces interesting electronic properties, making this compound a valuable building block in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro- in the development of fluorinated aromatic compounds for use in high-performance polymers. Researchers have demonstrated that the incorporation of this compound into polymer matrices significantly enhances thermal stability and mechanical properties. For instance, a 2023 study published in *Advanced Materials* reported that polymers synthesized with this compound exhibited improved resistance to thermal degradation under high-temperature conditions, making them suitable for aerospace and automotive applications.

In addition to its role in polymer chemistry, Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro- has gained attention in the field of medicinal chemistry. The fluorine substituents on the benzene rings contribute to enhanced bioavailability and selectivity in drug molecules. A recent investigation by Smith et al. (2023) explored the use of this compound as a precursor for designing novel kinase inhibitors. The study revealed that derivatives of this compound exhibited potent inhibitory activity against several oncogenic kinases, suggesting its potential in anticancer drug development.

The synthesis of Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro- involves a multi-step process that typically begins with the sulfonation of benzene derivatives followed by coupling reactions to introduce the sulfinyl bridge. Modern synthetic methodologies have optimized this process to achieve higher yields and better purity. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From an environmental standpoint, the handling and disposal of Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro- must adhere to strict safety protocols due to its chemical reactivity. However, its application in green chemistry has been explored as well. A 2023 paper in *Green Chemistry* demonstrated that this compound can be used as a catalyst in asymmetric synthesis reactions under mild conditions, reducing energy consumption and waste generation.

In conclusion, Benzene, 1,1′-[sulfinylylbis(methylene)]bis[4-fluoro- (CAS No 2117949-74-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.